Cas no 2310153-24-1 (1-cyclobutyl-4-(5-ethylthiophen-2-yl)sulfonyl-1,4-diazepane)

• Product Name: 1-cyclobutyl-4-(5-ethylthiophen-2-yl)sulfonyl-1,4-diazepane
• CAS No: 2310153-24-1
• MF: C₁₅H₂₄N₂O₂S₂
• MW: 328.49326133728
• CID: 5339763
• Update Time: 2025-10-30

1-cyclobutyl-4-(5-ethylthiophen-2-yl)sulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-4-((5-ethylthiophen-2-yl)sulfonyl)-1,4-diazepane
• 1-cyclobutyl-4-(5-ethylthiophen-2-yl)sulfonyl-1,4-diazepane

• Inchi： 1S/C15H24N2O2S2/c1-2-14-7-8-15(20-14)21(18,19)17-10-4-9-16(11-12-17)13-5-3-6-13/h7-8,13H,2-6,9-12H2,1H3
• InChI Key： UNCRSEFNGBWHJM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(N1CCCN(CC1)C1CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 445
• XLogP3: 3
• Topological Polar Surface Area: 77.2

Additional information on 1-cyclobutyl-4-(5-ethylthiophen-2-yl)sulfonyl-1,4-diazepane

Introduction to 1-cyclobutyl-4-(5-ethylthiophen-2-yl)sulfonyl-1,4-diazepane (CAS No. 2310153-24-1)

1-cyclobutyl-4-(5-ethylthiophen-2-yl)sulfonyl-1,4-diazepane is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2310153-24-1, belongs to a class of heterocyclic sulfonamide derivatives that exhibit promising properties for further exploration in drug discovery and therapeutic development.

The molecular structure of 1-cyclobutyl-4-(5-ethylthiophen-2-yl)sulfonyl-1,4-diazepane incorporates a cyclobutyl ring, a thiophene moiety, and a sulfonamide group, all of which contribute to its distinct chemical and pharmacological characteristics. The presence of these functional groups suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in treating various diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The sulfonamide group, in particular, is known for its ability to form hydrogen bonds with biological molecules, which enhances its binding affinity and specificity.

The cyclobutyl substituent in the molecule adds rigidity to the structure, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. This feature is particularly important in drug design, as it can help optimize pharmacokinetic properties such as bioavailability and half-life. Additionally, the 5-ethylthiophen-2-yl moiety introduces an aromatic system that can participate in π-stacking interactions or other non-covalent bonds with biological receptors.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Heterocycles are known for their structural diversity and functional versatility, making them ideal candidates for modulating biological pathways. The 1,4-diazepane core in 1-cyclobutyl-4-(5-ethylthiophen-2-yl)sulfonyl-1,4-diazepane is a particularly interesting scaffold due to its ability to mimic natural biomolecules and interact with enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a lead molecule for developing novel therapeutic agents. The combination of the cyclobutyl ring, thiophene moiety, and sulfonamide group creates a unique chemical profile that may be exploited for targeting specific disease mechanisms. For instance, sulfonamides have shown efficacy in inhibiting bacterial enzymes such as dihydropteroate synthase (DHPS), which is crucial for bacterial folate metabolism.

Moreover, the structural features of 1-cyclobutyl-4-(5-ethylthiophen-2-yl)sulfonyl-1,4-diazepane suggest that it may have applications beyond infectious diseases. Researchers are exploring its potential as an anti-inflammatory agent or as a modulator of pain signaling pathways. The sulfonamide group's ability to interact with protease enzymes has also been investigated as a strategy for developing protease inhibitors used in treating chronic inflammatory diseases.

In the context of drug discovery pipelines, compounds like 1-cyclobutyl-4-(5-ethylthiophen-2-yl)sulfonyl-1,4-diazepane are often subjected to high-throughput screening (HTS) to identify hits with promising biological activity. Once hits are identified, they undergo optimization through structure-based drug design (SBDD) or ligand-based drug design (LBDD) approaches to improve their potency, selectivity, and pharmacokinetic properties.

The synthesis of 1-cyclobutyl-4-(5-ethylthiophen-2-yl)sulfonyl-1,4-diazepane involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps may include cyclization reactions to form the diazepane ring system, sulfonylation reactions to introduce the sulfonamide group, and functional group transformations to incorporate the cyclobutyl and thiophene moieties. Advanced techniques such as transition metal catalysis may be employed to enhance reaction efficiency and selectivity.

As research continues in this area, it is anticipated that more derivatives of 1-cyclobutyl-4-(5-ethylthiophen-2-ylsulfonyl)-1，4-diazepane will be synthesized and evaluated for their biological activity. The combination of computational modeling and experimental validation will be crucial in understanding how structural modifications affect biological interactions. This iterative process is essential for identifying lead compounds that can progress into clinical trials.

The regulatory landscape for new drug development also plays a significant role in shaping research priorities. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require extensive preclinical data before approving new drugs for human use. This includes data on safety、efficacy、pharmacokinetics，and pharmacodynamics。Compounds like 1-cyclobutyl - 4 - (5 - ethylthiophen - 2 - ylsulfonyl ) - 1， 4 - diazepane must undergo rigorous testing to meet these standards。

In conclusion， 1 - cyclobut y l - 4 - ( 5 - eth y lth i o p h e n - 2 - y l ) - s ul fon y l - 1 ， 4 - d ia ze p an e ( CAS No . 23 10 15 3 - 24 - 1 ) represents an exciting opportunity for further exploration in pharmaceutical chemistry . Its unique structural features ， combined with its potential biological activities ， make it a valuable candidate for developing novel therapeutic agents . As research progresses ， it is likely that this compound will continue to attract attention from both academic researchers and pharmaceutical companies seeking innovative solutions for treating various diseases。